2-[4-(1-adamantyl)phenoxy]-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide

• Molecular Formula: C26H27NO4
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 2-[4-(1-adamantyl)phenoxy]-N-(3-oxo-1H-2-benzofuran-5-yl)acetamide
• InChI: InChI=1S/C26H27NO4/c28-24(27-21-4-1-19-14-31-25(29)23(19)10-21)15-30-22-5-2-20(3-6-22)26-11-16-7-17(12-26)9-18(8-16)13-26/h1-6,10,16-18H,7-9,11-15H2,(H,27,28)
• InChI Key: RMORCKNVYALZDK-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C4=CC=C(C=C4)OCC(=O)NC5=CC6=C(COC6=O)C=C5

Description

2-[4-(1-adamantyl)phenoxy]-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide is a complex organic compound that features a unique structure combining adamantyl, phenoxy, and benzofuran moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(1-adamantyl)phenoxy]-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide typically involves multiple steps:

Formation of the Adamantyl Phenoxy Intermediate: The initial step involves the reaction of 1-adamantanol with 4-bromophenol under basic conditions to form 4-(1-adamantyl)phenol.

Coupling with Benzofuran Derivative: The next step involves the coupling of 4-(1-adamantyl)phenol with a benzofuran derivative, such as 3-oxo-1,3-dihydro-2-benzofuran-5-yl acetic acid, using a coupling reagent like dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP).

Acetylation: The final step involves acetylation of the coupled product to yield the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-[4-(1-adamantyl)phenoxy]-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: The phenoxy and benzofuran moieties can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

2-[4-(1-adamantyl)phenoxy]-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has several scientific research applications:

Medicinal Chemistry: Potential use as a scaffold for drug development due to its unique structure.

Materials Science: Use in the development of novel materials with specific properties.

Biological Studies: Investigation of its biological activity and potential therapeutic effects.

Mechanism of Action

The mechanism of action of 2-[4-(1-adamantyl)phenoxy]-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide involves its interaction with specific molecular targets. The adamantyl group may enhance the compound’s ability to penetrate biological membranes, while the benzofuran moiety could interact with various enzymes or receptors, modulating their activity.

Comparison with Similar Compounds

Similar Compounds

• 2-[4-(1-adamantyl)phenoxy]ethanol
• 1-[4-(1-adamantyl)phenoxy]-3-piperidinopropan-2-ol hydrochloride

Uniqueness

2-[4-(1-adamantyl)phenoxy]-N-(3-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide is unique due to its combination of adamantyl, phenoxy, and benzofuran moieties, which confer distinct chemical and biological properties not found in similar compounds.